Cas no 851776-29-9 (1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile)

• Product Name: 1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile
• CAS No: 851776-29-9
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD11109619
• CID: 1072944
• PubChem ID: 23135139
• Update Time: 2025-11-02

1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H,4H,5H,6H-Cyclopenta[c]pyrazole-3-carbonitrile
• 1,4,5,6-tetrahydro-3-Cyclopentapyrazolecarbonitrile
• 1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carbonitrile
• 1,4,5,6-Tetrahydro-cyclopentapyrazole-3-carbonitrile
• DTXSID60630908
• EG-0019
• SB39032
• SCHEMBL5081624
• OEYYFSWAMQIPCS-UHFFFAOYSA-N
• BJB77629
• 851776-29-9
• FT-0702017
• MFCD11109619
• 1,4,5,6-tetrahydrocyclopentapyrazole-3-carbonitrile
• AKOS006308440
• 3-Cyclopentapyrazolecarbonitrile, 1,4,5,6-tetrahydro-
• CS-0312940
• DB-076272
• 1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile

• MDL： MFCD11109619
• Inchi： 1S/C7H7N3/c8-4-7-5-2-1-3-6(5)9-10-7/h1-3H2,(H,9,10)
• InChI Key： OEYYFSWAMQIPCS-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C#N)=N1)CCC2

Computed Properties

• Exact Mass: 133.064
• Monoisotopic Mass: 133.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• XLogP3: 1

Experimental Properties

• Density: 1.3
• Boiling Point: 370.8°C at 760 mmHg
• Flash Point: 126.8°C
• Refractive Index: 1.597

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile

Comprehensive Overview of 1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile (CAS No. 851776-29-9)

1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile (CAS No. 851776-29-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. The molecule features a fused cyclopentapyrazole core, which is further functionalized with a carbonitrile group at the 3-position. This combination of structural elements makes it a valuable intermediate for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

In recent years, the demand for 1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile has surged, driven by its potential applications in drug discovery. Researchers are particularly interested in its role as a building block for small-molecule drugs targeting inflammatory diseases, metabolic disorders, and certain types of cancers. The compound's nitrile functionality also offers versatility in further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

One of the most frequently asked questions in scientific forums and search engines is: "What are the synthetic routes for 1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile?" The compound is typically synthesized via multi-step organic reactions, starting from readily available precursors such as cyclopentanone and hydrazine derivatives. Key steps often involve cyclization, followed by nitrile introduction through reactions like cyanation or dehydration of amides. Advanced techniques such as microwave-assisted synthesis and catalytic methods have also been explored to improve yield and efficiency.

The growing interest in sustainable chemistry has further highlighted the importance of 1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile. Researchers are now focusing on greener synthetic approaches, including the use of biodegradable solvents and catalysts, to minimize environmental impact. This aligns with the broader trend in the chemical industry toward green and sustainable methodologies, which is a hot topic among both academia and industry professionals.

Another area of exploration is the compound's potential in material science. Its rigid, fused-ring structure and polar carbonitrile group make it a candidate for designing advanced polymers or liquid crystals. Such applications are particularly relevant in the development of high-performance materials for electronics and optics, where thermal stability and molecular alignment are critical.

From a regulatory perspective, 1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile is not classified as a hazardous substance under major global frameworks, making it accessible for research and industrial use. However, proper handling and storage are always recommended to ensure safety and stability, especially given its reactivity in certain chemical environments.

In summary, 1,4,5,6-Tetrahydrocyclopentacpyrazole-3-carbonitrile (CAS No. 851776-29-9) stands out as a versatile and promising compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, with ongoing research continually uncovering new possibilities. As the scientific community prioritizes sustainability and innovation, this compound is poised to play an even more significant role in future breakthroughs.